Cas no 2171580-25-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid)

2-{1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid is a specialized Fmoc-protected amino acid derivative featuring an azetidine ring and a branched side chain. This compound is primarily utilized in peptide synthesis, where its structural complexity enables the introduction of constrained azetidine motifs, enhancing conformational control in target peptides. The Fmoc group provides orthogonal protection, facilitating selective deprotection under mild basic conditions. The presence of the 4-methylpentanoyl moiety contributes to increased hydrophobicity, which can be advantageous in modulating peptide solubility and interactions. Its well-defined reactivity and stability make it suitable for solid-phase peptide synthesis (SPPS), offering precise incorporation into peptide sequences for research in medicinal chemistry and drug development.
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid structure
2171580-25-7 structure
Product Name:2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid
CAS No:2171580-25-7
MF:C26H30N2O5
MW:450.526807308197
CID:6102590
PubChem ID:165809079
Update Time:2025-06-20

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid
    • EN300-1515363
    • 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
    • 2171580-25-7
    • Inchi: 1S/C26H30N2O5/c1-16(2)11-23(25(31)28-13-17(14-28)12-24(29)30)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,29,30)
    • InChI Key: OWBAIPOEPCTSIY-UHFFFAOYSA-N
    • SMILES: O=C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1515363-0.05g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1515363-0.1g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1515363-0.25g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1515363-0.5g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1515363-1.0g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
1g
$3368.0 2023-06-05
Enamine
EN300-1515363-2.5g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1515363-5.0g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
5g
$9769.0 2023-06-05
Enamine
EN300-1515363-10.0g
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
10g
$14487.0 2023-06-05
Enamine
EN300-1515363-50mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
50mg
$647.0 2023-09-27
Enamine
EN300-1515363-100mg
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
2171580-25-7
100mg
$678.0 2023-09-27

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid Related Literature

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic Acid (CAS No. 2171580-25-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. Among these, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid, with the CAS number CAS No. 2171580-25-7, has emerged as a compound of significant interest due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, biological significance, and the latest research findings that underscore its relevance in modern drug discovery.

The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid is characterized by a complex arrangement of functional groups, including an azetidine ring, a fluorenylmethoxycarbonyl moiety, and a methylpentanoyl side chain. The presence of these elements not only contributes to the compound's distinct chemical profile but also opens up possibilities for diverse interactions with biological targets. Specifically, the azetidine ring is known for its ability to mimic certain natural amino acid structures, which can be leveraged in the design of peptidomimetics—a class of compounds that mimic the bioactivity of peptides without their drawbacks.

In recent years, there has been growing interest in the development of peptidomimetics as alternative therapeutic agents. These compounds offer several advantages over traditional peptides, such as improved stability, longer half-life, and enhanced oral bioavailability. The fluorenylmethoxycarbonyl group in the compound's structure serves as a protective group for amino acids during synthesis and can also enhance the compound's metabolic stability post-administration. This makes 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid a promising candidate for further exploration in this field.

Beyond its structural significance, CAS No. 2171580-25-7 has garnered attention due to its potential biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, the azetidine ring and the methylpentanoyl side chain could interact with target proteins in ways that disrupt pathological signaling pathways. While more research is needed to fully elucidate these mechanisms, these findings are encouraging and warrant further investigation.

The pharmaceutical industry is continually seeking innovative approaches to address unmet medical needs. The development of novel compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid represents a significant step forward in this endeavor. By leveraging cutting-edge synthetic methodologies and computational techniques, researchers can optimize the compound's properties to enhance its efficacy and safety profiles. Additionally, advances in high-throughput screening technologies have enabled faster identification of promising candidates for further development.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid (CAS No. 2171580-25-7) stands out as a compound with immense potential in pharmaceutical research. Its unique molecular architecture and observed biological activities make it a valuable asset in the quest for new therapeutic agents. As research progresses, it is anticipated that this compound will contribute significantly to the development of innovative treatments for various diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.